Cas no 775314-77-7 (6-(3-methylpiperidin-1-yl)sulfonyl-1H-1,2,3-benzotriazol-1-ol)

• Product Name: 6-(3-methylpiperidin-1-yl)sulfonyl-1H-1,2,3-benzotriazol-1-ol
• CAS No: 775314-77-7
• MF: C₁₂H₁₆N₄O₃S
• MW: 296.345440864563
• CID: 3107315
• PubChem ID: 3641694
• Update Time: 2025-10-29

6-(3-methylpiperidin-1-yl)sulfonyl-1H-1,2,3-benzotriazol-1-ol Chemical and Physical Properties

Names and Identifiers

• 6-[(3-methylpiperidin-1-yl)sulfonyl]-1H-1,2,3-benzotriazol-1-ol
• 6-(3-methylpiperidin-1-yl)sulfonyl-1H-1,2,3-benzotriazol-1-ol
• 1-hydroxy-6-(3-methylpiperidin-1-yl)sulfonylbenzotriazole
• G36244
• 775314-77-7
• 6-(3-methylpiperidine-1-sulfonyl)-1H-1,2,3-benzotriazol-1-ol
• AKOS008023413
• CS-0230502
• Z55264881
• EN300-10424

• Inchi： 1S/C12H16N4O3S/c1-9-3-2-6-15(8-9)20(18,19)10-4-5-11-12(7-10)16(17)14-13-11/h4-5,7,9,17H,2-3,6,8H2,1H3
• InChI Key： PMRAQFZPNOWESJ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)N(N=N2)O)(N1CCCC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 296.09431156Da
• Monoisotopic Mass: 296.09431156Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 6-(3-methylpiperidin-1-yl)sulfonyl-1H-1,2,3-benzotriazol-1-ol

Comprehensive Overview of 6-(3-methylpiperidin-1-yl)sulfonyl-1H-1,2,3-benzotriazol-1-ol (CAS No. 775314-77-7)

The compound 6-(3-methylpiperidin-1-yl)sulfonyl-1H-1,2,3-benzotriazol-1-ol (CAS No. 775314-77-7) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This molecule combines a benzotriazole core with a 3-methylpiperidine sulfonyl moiety, creating a versatile scaffold for various industrial and research applications. Its molecular formula and weight, along with its precise stereochemistry, make it a subject of interest in fields such as pharmaceuticals, agrochemicals, and material science.

One of the most frequently searched questions regarding this compound is its synthesis pathway and reactivity. Researchers often inquire about the optimal conditions for its preparation, which typically involve multi-step organic reactions, including sulfonylation and heterocyclic coupling. The presence of the sulfonyl group enhances its stability and solubility, making it suitable for further derivatization. Additionally, the benzotriazole ring system is known for its photostability and ability to act as a ligand, which opens doors for applications in catalysis and photochemistry.

In the context of current trends, the demand for high-performance intermediates like 6-(3-methylpiperidin-1-yl)sulfonyl-1H-1,2,3-benzotriazol-1-ol has surged due to advancements in drug discovery and green chemistry. Environmental concerns have led to a focus on sustainable synthesis methods, and this compound’s potential for low-toxicity applications aligns well with these priorities. Furthermore, its role in the development of bioactive molecules has been explored, particularly in the design of enzyme inhibitors and receptor modulators.

Another area of interest is the compound’s spectroscopic characterization. Analytical techniques such as NMR, IR, and mass spectrometry are commonly used to confirm its structure and purity. Researchers often search for spectral data and reference spectra to validate their findings. The compound’s unique fingerprint in these analyses makes it a reliable benchmark for related derivatives.

From a commercial perspective, 775314-77-7 is often sought after by suppliers and distributors specializing in fine chemicals and custom synthesis. Its niche application spectrum ensures a steady market, particularly in academic and industrial research labs. Pricing and availability are common queries, with factors like batch size and purity grade influencing procurement decisions.

In summary, 6-(3-methylpiperidin-1-yl)sulfonyl-1H-1,2,3-benzotriazol-1-ol represents a compelling case study in modern chemical innovation. Its multifaceted utility, combined with the growing emphasis on sustainable chemistry and precision synthesis, ensures its relevance in both current and future scientific endeavors. As research continues to uncover new applications, this compound is poised to remain a key player in the evolving landscape of specialty chemicals.